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Compound of Interest

Compound Name: N-nitroso-meropenem

Cat. No.: B15811780

Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals investigating the degradation kinetics of N-nitroso-meropenem.

The information is presented in a question-and-answer format to directly address potential

issues encountered during experimentation.

Disclaimer: As of the last update, specific experimental data on the degradation kinetics and

degradation products of N-nitroso-meropenem is not extensively available in published

literature. The guidance provided herein is based on the known degradation pathways of the

parent drug, meropenem, and general principles of nitrosamine chemistry and analysis.

Researchers are strongly encouraged to perform specific forced degradation studies to

determine the precise degradation profile of N-nitroso-meropenem.

Frequently Asked Questions (FAQs)
Q1: What is N-nitroso-meropenem and why is its degradation important?

N-nitroso-meropenem is the N-nitroso derivative of the beta-lactam antibiotic, meropenem.[1]

[2] It is classified as a Nitrosamine Drug Substance-Related Impurity (NDSRI).[1] Nitrosamines

are a class of compounds that are of significant concern to regulatory agencies like the FDA

and EMA due to their potential as genotoxic carcinogens.[3] The U.S. FDA has set an
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Acceptable Intake (AI) limit for N-nitroso-meropenem of 1500 ng/day, classifying it as a

Potency Category 4 NDSRI.[1] Understanding its degradation kinetics is crucial for ensuring the

safety, quality, and efficacy of meropenem-containing drug products. This includes identifying

factors that may lead to its formation and degradation, as well as characterizing any potential

degradation products.

Q2: What are the likely degradation pathways for N-nitroso-meropenem?

While specific studies on N-nitroso-meropenem are limited, the primary degradation pathway

for the parent drug, meropenem, involves the hydrolysis of the β-lactam ring.[4][5][6] It is highly

probable that N-nitroso-meropenem would also be susceptible to β-lactam ring opening under

hydrolytic conditions (acidic and basic). Additionally, the nitroso group can be labile and may be

subject to degradation under photolytic or strong oxidizing/reducing conditions.

Q3: What analytical techniques are recommended for studying N-nitroso-meropenem
degradation?

High-Performance Liquid Chromatography (HPLC) with UV detection is a common and reliable

method for monitoring the degradation of beta-lactam antibiotics like meropenem.[4][7] For the

sensitive and specific detection of nitrosamines, Liquid Chromatography-Mass Spectrometry

(LC-MS/MS) is the preferred technique due to its ability to detect trace levels of impurities.[3][8]

[9] A stability-indicating analytical method should be developed and validated to separate N-
nitroso-meropenem from its potential degradation products and the parent drug, meropenem.
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Problem Potential Cause(s) Recommended Solution(s)

Poor peak shape or resolution

in HPLC analysis

Inappropriate mobile phase pH

or composition.

Optimize the mobile phase.

For beta-lactams, a pH around

6-7 often provides maximal

stability.[10] Experiment with

different organic modifiers and

buffer concentrations.

Column degradation.

Use a new column or a

different stationary phase.

Consider a column specifically

designed for polar compounds

if degradation products are

highly polar.

Co-elution of N-nitroso-

meropenem and meropenem

or their degradation products.

Adjust the gradient profile,

mobile phase composition, or

try an orthogonal column

chemistry.

Low sensitivity or inability to

detect N-nitroso-meropenem at

low levels

Inadequate detector sensitivity

(e.g., UV).

Utilize a more sensitive

detector such as a mass

spectrometer (LC-MS/MS).[3]

[8]

Sample degradation during

preparation or analysis.

Prepare samples fresh and

keep them in a cooled

autosampler. Minimize

exposure to light if photolability

is suspected.

Matrix effects in LC-MS/MS

analysis.

Employ sample preparation

techniques like solid-phase

extraction (SPE) to clean up

the sample. Use an isotopically

labeled internal standard for

accurate quantification.
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Inconsistent or non-

reproducible degradation rates

Fluctuation in experimental

conditions (temperature, pH).

Ensure precise control of

temperature using a calibrated

water bath or incubator.

Prepare buffers accurately and

verify the pH of the reaction

mixture.

Contamination of reagents or

glassware.

Use high-purity reagents and

thoroughly clean all glassware.

Variability in the initial

concentration of N-nitroso-

meropenem.

Prepare stock solutions

carefully and verify their

concentration before initiating

degradation studies.

Formation of unexpected or

multiple degradation products

Complex degradation

pathways under the tested

conditions.

Use a hyphenated technique

like LC-MS/MS to identify the

mass of the unknown peaks.

Further structural elucidation

may require techniques like

high-resolution mass

spectrometry (HRMS) and

NMR.

Secondary degradation of

primary degradation products.

Analyze samples at multiple

time points to track the

formation and disappearance

of transient species.

Data Presentation
Quantitative data from N-nitroso-meropenem degradation studies should be summarized in

clear and structured tables. Below are template tables that can be adapted to present

experimental findings.

Table 1: Effect of pH on the Degradation of N-nitroso-meropenem at [Temperature]°C
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pH
Apparent First-
Order Rate
Constant (k, h⁻¹)

Half-Life (t½, h)
% Degradation at
24h

2.0 [Experimental Value] [Calculated Value] [Experimental Value]

4.0 [Experimental Value] [Calculated Value] [Experimental Value]

7.0 [Experimental Value] [Calculated Value] [Experimental Value]

9.0 [Experimental Value] [Calculated Value] [Experimental Value]

Table 2: Effect of Temperature on the Degradation of N-nitroso-meropenem at pH [pH Value]

Temperature (°C)
Apparent First-
Order Rate
Constant (k, h⁻¹)

Half-Life (t½, h)
% Degradation at
24h

4 [Experimental Value] [Calculated Value] [Experimental Value]

25 [Experimental Value] [Calculated Value] [Experimental Value]

40 [Experimental Value] [Calculated Value] [Experimental Value]

Note: The degradation of many beta-lactams follows first-order kinetics.[4][5] The half-life can

be calculated using the formula: t½ = 0.693 / k.

Experimental Protocols
Protocol 1: Forced Degradation Study of N-nitroso-meropenem

Objective: To investigate the degradation of N-nitroso-meropenem under various stress

conditions to understand its intrinsic stability and identify potential degradation products.

Materials:

N-nitroso-meropenem reference standard

Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H₂O₂)
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High-purity water

Acetonitrile (HPLC grade)

Phosphate or acetate buffers

HPLC or LC-MS/MS system

Calibrated pH meter, water bath, and photostability chamber

Methodology:

Preparation of Stock Solution: Accurately weigh and dissolve N-nitroso-meropenem in an

appropriate solvent (e.g., water or a buffer at neutral pH) to prepare a stock solution of

known concentration (e.g., 1 mg/mL).

Stress Conditions:

Acid Hydrolysis: Dilute the stock solution with 0.1 M HCl to a final concentration of 100

µg/mL. Incubate at 60°C for various time points (e.g., 2, 4, 8, 12, 24 hours). Neutralize the

samples with 0.1 M NaOH before analysis.

Base Hydrolysis: Dilute the stock solution with 0.1 M NaOH to a final concentration of 100

µg/mL. Incubate at room temperature for various time points. Neutralize the samples with

0.1 M HCl before analysis.

Oxidative Degradation: Dilute the stock solution with 3% H₂O₂ to a final concentration of

100 µg/mL. Keep the solution at room temperature for 24 hours, protected from light.

Thermal Degradation: Dilute the stock solution with a neutral buffer (e.g., pH 7 phosphate

buffer) to a final concentration of 100 µg/mL. Incubate at 60°C in the dark for up to 7 days.

Photolytic Degradation: Expose the solution (100 µg/mL in a neutral buffer) in a

photostability chamber according to ICH Q1B guidelines. A control sample should be

wrapped in aluminum foil to protect it from light.

Sample Analysis: Analyze the stressed samples at each time point using a validated stability-

indicating HPLC or LC-MS/MS method. Quantify the remaining N-nitroso-meropenem and
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monitor for the appearance of new peaks corresponding to degradation products.

Protocol 2: Development of a Stability-Indicating HPLC-UV Method

Objective: To develop a reliable HPLC-UV method to separate and quantify N-nitroso-
meropenem in the presence of its degradation products and the parent drug, meropenem.

Suggested Starting Conditions:

Column: C18, 250 mm x 4.6 mm, 5 µm

Mobile Phase A: 0.05 M phosphate buffer, pH 6.5

Mobile Phase B: Acetonitrile

Gradient: Start with a low percentage of B, and gradually increase to elute more retained

compounds.

Flow Rate: 1.0 mL/min

Detection Wavelength: Monitor at the λmax of N-nitroso-meropenem (to be determined by

UV scan).

Column Temperature: 30°C

Injection Volume: 20 µL

Method Validation: The developed method should be validated according to ICH Q2(R1)

guidelines for specificity, linearity, range, accuracy, precision, and robustness. Specificity will be

demonstrated by the ability to resolve the N-nitroso-meropenem peak from peaks of

degradation products generated during forced degradation studies.
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Caption: Experimental workflow for N-nitroso-meropenem forced degradation studies.
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Caption: Factors influencing N-nitroso-meropenem degradation and potential outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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